3-methoxy-N-{[(4-methoxyphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 3-methoxy-N-[(4-methoxyphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H16N2O3S/c1-20-13-8-6-12(7-9-13)17-16(22)18-15(19)11-4-3-5-14(10-11)21-2/h3-10H,1-2H3,(H2,17,18,19,22)
• InChI Key: LBILMJCZPHNGSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC(=CC=C2)OC
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

3-methoxy-N-{[(4-methoxyphenyl)amino]carbonothioyl}benzamide, also known as MMB-2201, is a synthetic cannabinoid that has gained popularity in the scientific research community due to its potent and selective agonist activity at the CB1 and CB2 receptors. This compound is structurally similar to other synthetic cannabinoids such as JWH-018 and AB-CHMINACA, but its unique chemical structure has led to its increased use in scientific research.

Mechanism of Action

The mechanism of action of 3-methoxy-N-{[(4-methoxyphenyl)amino]carbonothioyl}benzamide involves its binding to the CB1 and CB2 receptors in the brain and peripheral tissues. This binding leads to the activation of downstream signaling pathways that modulate a variety of physiological processes. 3-methoxy-N-{[(4-methoxyphenyl)amino]carbonothioyl}benzamide has been shown to have high affinity for the CB1 receptor, which is primarily responsible for the psychoactive effects of cannabinoids.
Biochemical and Physiological Effects:
3-methoxy-N-{[(4-methoxyphenyl)amino]carbonothioyl}benzamide has been shown to have a variety of biochemical and physiological effects in scientific research studies. This compound has been shown to decrease pain sensation, increase appetite, and modulate immune function. 3-methoxy-N-{[(4-methoxyphenyl)amino]carbonothioyl}benzamide has also been shown to have effects on neuronal activity and synaptic plasticity, which may contribute to its psychoactive effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methoxy-N-{[(4-methoxyphenyl)amino]carbonothioyl}benzamide in scientific research is its potent and selective activity at the CB1 and CB2 receptors. This allows researchers to study the effects of synthetic cannabinoids on specific physiological processes. However, one limitation of using 3-methoxy-N-{[(4-methoxyphenyl)amino]carbonothioyl}benzamide is its potential for abuse and addiction. Researchers must take precautions to ensure that this compound is used safely and responsibly in laboratory experiments.

Future Directions

There are many future directions for scientific research involving 3-methoxy-N-{[(4-methoxyphenyl)amino]carbonothioyl}benzamide. One area of interest is the development of new synthetic cannabinoids with improved therapeutic potential. Another area of interest is the study of the long-term effects of synthetic cannabinoid use on the endocannabinoid system and overall health. Additionally, more research is needed to understand the potential risks and benefits of using synthetic cannabinoids in clinical settings.

Synthesis Methods

The synthesis of 3-methoxy-N-{[(4-methoxyphenyl)amino]carbonothioyl}benzamide involves the reaction of 4-methoxyphenylacetonitrile with thiourea, followed by the addition of 3-methoxybenzoyl chloride. This reaction produces 3-methoxy-N-{[(4-methoxyphenyl)amino]carbonothioyl}benzamide in high yields, and the compound can be purified using standard chromatography techniques.

Scientific Research Applications

3-methoxy-N-{[(4-methoxyphenyl)amino]carbonothioyl}benzamide has been used extensively in scientific research to study the effects of synthetic cannabinoids on the endocannabinoid system. This compound has been shown to have potent and selective activity at the CB1 and CB2 receptors, which are involved in a variety of physiological processes such as pain sensation, appetite regulation, and immune function. 3-methoxy-N-{[(4-methoxyphenyl)amino]carbonothioyl}benzamide has also been used to study the effects of synthetic cannabinoids on neuronal activity and synaptic plasticity.